Cas no 139-84-4 (Phenol, 3-nonyl-)

Phenol, 3-nonyl- structure

Product Name:Phenol, 3-nonyl-

CAS No:139-84-4

Molecular Formula:C₁₅H₂₄O

Molecular Weight:220.35046

CID:224474

PubChem ID:67320

Phenol, 3-nonyl- Properties

Names and Identifiers

- Phenol, 3-nonyl-
- m-Nonylphenol
- 3-Nonylphenol
- EINECS 205-376-1
- CHEMBL454290
- EINECS 234-284-4
- Phenol, isononyl-
- 139-84-4
- NS00042044
- SCHEMBL649958
- UNII-343WVX6LH6
- A15227
- Q27256329
- 343WVX6LH6
- DTXSID00864306
- 3-nonylphenol
- m-nonylphenol
- +Expand
- InChIKey： QWGLNWHWBCINBS-UHFFFAOYSA-N
- Inchi： InChI=1S/C15H24O/c1-2-3-4-5-6-7-8-10-14-11-9-12-15(16)13-14/h9,11-13,16H,2-8,10H2,1H3
- SMILES： C(C1=CC=CC(O)=C1)CCCCCCCC

Computed Properties

Exact Mass: 220.18282
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 8
Monoisotopic Mass: 220.183
Heavy Atom Count: 16
Complexity: 156
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 9
Surface Charge: 0
Topological Polar Surface Area: 20.2A^2

Experimental Properties

PSA: 20.23
Boiling Point: 331.8°Cat760mmHg
Flash Point: 185.1°C
Density: 0.932

Phenol, 3-nonyl- Related Literature

1. Removal of trichloroethene by glucose oxidase immobilized on magnetite nanoparticles†

Mengyang Wang,Yao Huang RSC Adv., 2023,13, 11853-11864
2. In vivo investigation of brain and systemic ketobemidonemetabolism

Ingela Sundström,Joris Arts,Douglas Westerlund,Per E. Andrén Analyst, 2010,135, 405-413
3. Five new coordination polymers with a Y-shaped N-heterocyclic carboxylic acid: structural diversity, bifunctional luminescence sensing and magnetic properties†

Jinxia Liang,Jie Zhang,Jinfang Liang,Lijun Zhai,Haonan Wu,Xiaoyan Niu,Tuoping Hu CrystEngComm, 2019,21, 5767-5778
4. Carbolithiation of meso-aryl-substituted 5,15-diazaporphyrin selectively provides 3-alkylated diazachlorins†

Ayaka Yamaji,Satoru Hiroto,Ji-Young Shin,Hiroshi Shinokubo Chem. Commun., 2013,49, 5064-5066
5. Comparison of Palladium Chemical Modifiers for the Determination of Selenium in Plasma by Zeeman-effect Background Corrected Electrothermal Atomic Absorption Spectrometry

J. Anal. At. Spectrom., 1997,12, 465-470
6. Transparent, conductive, and SERS-active Au nanofiber films assembled on an amphiphilic peptide template†

Leila Zeiri,Yael Levi-Kalisman Nanoscale, 2013,5, 10487-10493
7. Optical tweezing using tunable optical lattices along a few-mode silicon waveguide†

J.-B. Jager,M. Tardif,E. Picard,E. Hadji,F. de Fornel,B. Cluzel Lab Chip, 2018,18, 1750-1757
8. Engineering of porous π-stacked solids using mechanochemistry

Peter J. Nichols,Colin L. Raston,Jonathan W. Steed Chem. Commun., 2001, 1062-1063
9. A supramolecular ensemble of a PBI derivative and Cu2O NPs: potential photocatalysts for the Suzuki and Suzuki type coupling reactions†

Gurpreet Singh,Manoj Kumar,Kamaldeep Sharma,Vandana Bhalla Green Chem., 2016,18, 3278-3285
10. Degradation of atrazine from the riparian zone with a PEC system based on an anode of N–S–TiO2 nanocrystal-modified TiO2 nanotubes and an activated carbon photocathode

Xiongwei Liang,Li Wang,Fang Ma,Huan Lou,Xiaofeng Jiang,Zhe Li RSC Adv., 2016,6, 89994-90001

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